Cas no 2172103-87-4 (3-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpiperidine-3-carboxylic acid)

• Product Name: 3-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpiperidine-3-carboxylic acid
• CAS No: 2172103-87-4
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6003858
• PubChem ID: 165539857
• Update Time: 2025-07-17

3-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpiperidine-3-carboxylic acid
• 2172103-87-4
• EN300-1481904
• 3-ethyl-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanoyl]piperidine-3-carboxylic acid

• Inchi： InChI=1S/C28H34N2O5/c1-4-28(25(32)33)14-9-15-30(18-28)24(31)16-27(2,3)29-26(34)35-17-23-21-12-7-5-10-19(21)20-11-6-8-13-22(20)23/h5-8,10-13,23H,4,9,14-18H2,1-3H3,(H,29,34)(H,32,33)
• InChI Key： HJXGUDDMHVILNF-UHFFFAOYSA-N
• SMILES： OC(C1(CC)CN(C(CC(C)(C)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CCC1)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 776
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpiperidine-3-carboxylic acid

Introduction to 3-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpiperidine-3-carboxylic acid (CAS No. 2172103-87-4)

3-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpiperidine-3-carboxylic acid, identified by the CAS number 2172103-87-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its complex structural framework, which includes a piperidine core functionalized with multiple substituents. The presence of a fluorenylmethoxycarbonyl (Fmoc) group and an amide linkage introduces unique chemical properties that make it a valuable intermediate in the synthesis of biologically active agents.

The Fmoc protecting group is particularly noteworthy, as it is widely employed in peptide synthesis due to its stability under basic conditions and ease of removal. The incorporation of this moiety into the molecular structure of 3-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpiperidine-3-carboxylic acid suggests potential applications in the development of peptide-based therapeutics, where precise control over functional group transformations is essential. Additionally, the piperidine ring is a common pharmacophore in many drugs, contributing to favorable pharmacokinetic and pharmacodynamic properties.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds in medicinal chemistry. Piperidine derivatives, in particular, have been extensively studied for their role in modulating various biological pathways. The structural complexity of 3-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpiperidine-3-carboxylic acid positions it as a promising candidate for further exploration in this domain. Researchers have been leveraging computational methods and high-throughput screening to identify novel scaffolds with therapeutic potential, and compounds like this one are often included in such studies due to their unique structural features.

The fluorenylmethoxycarbonyl group not only serves as a protective moiety but also contributes to the overall solubility and stability of the compound. This characteristic is particularly important in pharmaceutical formulations, where bioavailability and shelf life are critical factors. Moreover, the amide bond within the molecule can participate in hydrogen bonding interactions, which are crucial for binding to biological targets such as enzymes and receptors. Such interactions are often the basis for drug-receptor affinity and specificity.

In the context of modern drug development, there is a growing emphasis on designing molecules that exhibit multiple desirable properties, including selectivity, potency, and minimal toxicity. The structural features of 3-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpiperidine-3-carboxylic acid make it a versatile building block for synthesizing derivatives with tailored biological activities. For instance, modifications to the piperidine ring or the side chains could lead to compounds with enhanced binding affinity or altered metabolic profiles.

One area where this compound shows particular promise is in the development of kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling pathways, and dysregulation of these pathways is implicated in numerous diseases, including cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to develop treatments that target the underlying mechanisms of these conditions. The presence of both polar and non-polar regions in 3-(ethyl)-1-(tert-butyl)-2-(dimethylamino)carbonylamino)-2-methylpropanenitrile suggests that it could interact effectively with hydrophobic pockets on kinase active sites.

Another exciting application lies in the field of neurology. Piperidine derivatives have been explored as potential treatments for neurological disorders due to their ability to cross the blood-brain barrier and interact with central nervous system receptors. The complex structure of CAS No 2172103874 may enable it to modulate neurotransmitter systems involved in conditions such as depression, anxiety, and neurodegenerative diseases. Preliminary studies have suggested that similar compounds can influence monoamine oxidase (MAO) activity, an enzyme critical for regulating neurotransmitter levels.

The synthesis of CAS No 2172103874 involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include the introduction of the Fmoc group followed by selective deprotection and functionalization at strategic positions along the carbon chain. Advances in synthetic methodologies have enabled chemists to construct complex molecules with greater efficiency than ever before, making compounds like this one more accessible for research purposes.

In conclusion,CAS No 2172103874 represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of functional groups makes it a valuable intermediate for synthesizing biologically active molecules with potential applications across multiple therapeutic areas. As research continues to uncover new biological targets and mechanisms,CAS No 2172103874 will undoubtedly play an important role in shaping future drug discovery efforts.